2-(benzylthio)-4-methyl-6-phenylnicotinonitrile

• IUPAC Name: 2-benzylsulfanyl-4-methyl-6-phenylpyridine-3-carbonitrile
• InChI: InChI=1S/C20H16N2S/c1-15-12-19(17-10-6-3-7-11-17)22-20(18(15)13-21)23-14-16-8-4-2-5-9-16/h2-12H,14H2,1H3
• InChI Key: KDKGFTOVSZSDHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C#N)SCC2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C20H16N2S
• Molecular Weight: 316.4 g/mol

Description

2-(benzylthio)-4-methyl-6-phenylnicotinonitrile, also known as BPTMN, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. BPTMN belongs to the class of nicotinonitrile compounds and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile is not fully understood. However, studies have shown that 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile inhibits the growth of cancer cells by inducing apoptosis through the activation of caspase-3 and -9. 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile has also been shown to inhibit the growth of bacteria by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
2-(benzylthio)-4-methyl-6-phenylnicotinonitrile has been shown to have various biochemical and physiological effects. Studies have shown that 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile inhibits the growth of cancer cells by inducing apoptosis. 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile has also been shown to inhibit the growth of bacteria by disrupting the bacterial cell membrane. In addition, 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile has been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

2-(benzylthio)-4-methyl-6-phenylnicotinonitrile has several advantages for lab experiments. It is easy to synthesize and can be synthesized using various methods. 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile is also stable under various conditions. However, 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to use in aqueous solutions. In addition, 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile has not been extensively studied, which limits its potential applications.

Future Directions

There are several future directions for the study of 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile. One future direction is the study of 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile as an anticancer agent. Further studies are needed to determine the efficacy of 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile in vivo and its potential as a chemotherapy drug. Another future direction is the study of 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile as an antibacterial agent. Further studies are needed to determine the mechanism of action of 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile against bacteria and its potential as an antibacterial drug. In addition, further studies are needed to determine the potential of 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile as a fluorescent probe for the detection of metal ions.

Synthesis Methods

2-(benzylthio)-4-methyl-6-phenylnicotinonitrile can be synthesized using various methods, including the reaction between 2-chloro-4-methyl-6-phenylnicotinonitrile and benzyl mercaptan in the presence of a base. Another method involves the reaction between 2-chloro-4-methyl-6-phenylnicotinonitrile and thiophenol in the presence of a base. The synthesis of 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile has also been achieved using microwave-assisted synthesis.

Scientific Research Applications

2-(benzylthio)-4-methyl-6-phenylnicotinonitrile has been the subject of scientific research due to its potential applications in various fields. In the pharmaceutical industry, 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile has been studied for its potential as an anticancer agent. Studies have shown that 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile inhibits the growth of cancer cells and induces apoptosis. 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile has also been studied for its potential as an antibacterial agent. In addition, 2-(benzylthio)-4-methyl-6-phenylnicotinonitrile has been studied for its potential as a fluorescent probe for the detection of metal ions.